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Introduction

Tetrakis(dimethylamino)titanium (TDMAT), with the chemical formula Ti[N(CH₃)₂]₄, is a highly

reactive organometallic compound.[1] It serves as a crucial precursor in advanced material

science, particularly in the semiconductor industry for the deposition of titanium nitride (TiN)

and titanium dioxide (TiO₂) thin films via Chemical Vapor Deposition (CVD) and Atomic Layer

Deposition (ALD).[1][2] Its high volatility and good thermal stability make it an ideal candidate

for these applications.[2] However, TDMAT is also highly sensitive to moisture and air, being

pyrophoric and water-reactive.[3][4][5][6] Therefore, stringent adherence to proper handling and

preparation protocols is paramount to ensure safety and experimental success. This document

provides a detailed protocol for the preparation of TDMAT solutions in a controlled inert

atmosphere.

Compound Data and Properties
A summary of the essential physical and chemical properties of

Tetrakis(dimethylamino)titanium is provided in the table below. This data is critical for

handling, storage, and application of the compound.
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Property Value Reference

Chemical Formula C₈H₂₄N₄Ti [1][5]

Molecular Weight 224.17 g/mol [2][5]

Appearance Yellow to orange liquid [2][7]

Density 0.947 g/mL at 25 °C [1][2]

Boiling Point 50 °C at 0.5 mmHg [1][2]

Flash Point -3 °C (26.6 °F) [3]

Solubility
Soluble in organic solvents

such as hexane and toluene.
[2]

Stability

Air and moisture sensitive;

reacts vigorously or explosively

with water.

[3]

CAS Number 3275-24-9 [4][8]

Safety Precautions and Handling
Tetrakis(dimethylamino)titanium is a hazardous material and must be handled with extreme

caution. It is highly flammable, corrosive, and reacts violently with water to release flammable

gases which may ignite spontaneously.[4][6][9]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

splash goggles, a face shield, flame-retardant lab coat, and suitable protective gloves

(consult glove manufacturer for compatibility).[3][8]

Inert Atmosphere: All handling and transfers of TDMAT must be performed under an inert

atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk line techniques.[5][8]

This is crucial to prevent contact with air and moisture.

Ventilation: Use TDMAT in a well-ventilated area, preferably within a chemical fume hood.[3]

[8]
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[5] Use spark-proof tools and explosion-proof equipment.[3]

Storage: Store in a cool, dry, well-ventilated area away from water and ignition sources.[3][8]

The container must be kept tightly sealed and stored under an inert gas like nitrogen.[3][5]

Spills: In case of a spill, do not use water. Absorb the spill with inert material such as

vermiculite, sand, or earth and place it in a suitable container for disposal.[3][4]

Experimental Protocol for Solution Preparation
This protocol outlines the steps to prepare a solution of TDMAT in a suitable anhydrous

solvent. The procedure must be carried out in a glovebox with an inert atmosphere.

Materials and Equipment:

Tetrakis(dimethylamino)titanium (TDMAT) in a sealed container

Anhydrous solvent (e.g., hexane, toluene)

Airtight, dry glassware (e.g., volumetric flask, graduated cylinder)

Syringes and needles for liquid transfer

Analytical balance

Stir plate and magnetic stir bar

Procedure:

Preparation of the Glovebox: Ensure the glovebox is purged with an inert gas (argon or

nitrogen) and that the oxygen and moisture levels are minimal (<1 ppm).

Equilibration of Materials: Place all necessary materials and equipment, including the sealed

TDMAT container, anhydrous solvent, and glassware, inside the glovebox and allow them to

equilibrate to the glovebox atmosphere.

Calculation of Required Volumes:
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Determine the desired concentration and total volume of the TDMAT solution.

Calculate the required mass of TDMAT using the formula: Mass (g) = Molarity (mol/L) *

Volume (L) * Molecular Weight ( g/mol )

Calculate the volume of TDMAT needed using its density: Volume (mL) = Mass (g) /

Density (g/mL)

Solvent Measurement: Using a dry graduated cylinder or pipette, measure the required

volume of anhydrous solvent and transfer it to a dry volumetric flask containing a magnetic

stir bar.

TDMAT Transfer:

Carefully open the TDMAT container inside the glovebox.

Using a clean, dry syringe, draw the calculated volume of TDMAT.

Slowly add the TDMAT to the solvent in the volumetric flask while stirring gently.

Mixing and Storage:

Seal the volumetric flask and continue stirring until the solution is homogeneous.

Transfer the prepared solution to a suitable, airtight storage vessel.

Properly label the storage vessel with the compound name, concentration, solvent, and

date of preparation.

Waste Disposal: All waste materials, including empty containers and contaminated items,

must be disposed of according to local, state, and federal regulations for hazardous waste.

[4][8]

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the TDMAT solution preparation protocol.
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Caption: Workflow for the safe preparation of TDMAT solutions in an inert atmosphere.
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Applications in Research and Development
Solutions of TDMAT are primarily used as precursors for the deposition of thin films in the

fabrication of microelectronic devices.

Atomic Layer Deposition (ALD): In ALD, TDMAT is used with an oxygen source, such as

water or ozone, to deposit highly conformal and uniform thin films of titanium dioxide (TiO₂).

[10][11][12]

Chemical Vapor Deposition (CVD): TDMAT is also a precursor for depositing titanium nitride

(TiN) thin films, which are used as diffusion barriers and conductive layers in integrated

circuits.[1]

The ability to prepare TDMAT solutions of precise concentrations is essential for achieving

reproducible and high-quality thin films in these advanced applications. Researchers in

materials science, nanotechnology, and semiconductor development rely on these protocols to

further their innovations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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